Cas no 1206994-48-0 (2-{[1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{[1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide
• CAS No: 1206994-48-0
• MF: C₂₄H₂₀FN₃OS
• MW: 417.498507499695
• CID: 5451154
• Update Time: 2025-07-02

2-{[1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-fluorophenyl)-5-phenylimidazol-2-yl]sulfanyl-N-(4-methylphenyl)acetamide
• 2-{[1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

• Inchi： 1S/C24H20FN3OS/c1-17-7-11-20(12-8-17)27-23(29)16-30-24-26-15-22(18-5-3-2-4-6-18)28(24)21-13-9-19(25)10-14-21/h2-15H,16H2,1H3,(H,27,29)
• InChI Key： INIQTCSAPIZZQT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1N(C2=CC=C(F)C=C2)C(C2=CC=CC=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

Introduction to Compound with CAS No 1206994-48-0 and Its Applications in Modern Pharmaceutical Research

Today, the field of chemical pharmaceuticals continues to evolve with the discovery and development of novel compounds that hold significant promise for therapeutic applications. One such compound, identified by the CAS number 1206994-48-0, has garnered attention due to its unique structural properties and potential biological activities. The product name, 2-{[1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide, provides a detailed insight into its molecular composition, which includes key functional groups such as sulfanyl and amide moieties. These features are critical in determining its interaction with biological targets and its overall pharmacological profile.

The compound in question belongs to a class of molecules that have been extensively studied for their potential in modulating various biological pathways. The presence of a fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity to biological targets. This characteristic has been leveraged in the design of numerous pharmaceutical agents, making it a valuable element in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. In particular, the sulfanyl group in the molecular structure of 2-{[1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide is believed to play a crucial role in its interaction with protein targets. This group can form hydrogen bonds and participate in hydrophobic interactions, which are essential for achieving high-affinity binding. Such interactions are fundamental for the compound's potential therapeutic efficacy.

The imidazole ring is another significant feature of this compound, contributing to its overall pharmacophore. Imidazole derivatives have been widely explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms within the imidazole ring influences its electronic properties, which in turn affect its biological activity. In this context, the 5-phenyl substituent on the imidazole ring may enhance the compound's solubility and bioavailability, making it more suitable for systemic administration.

Moreover, the amide group at the N-terminal position of the molecule is another critical functional moiety. Amides are known for their ability to modulate enzyme activity and receptor binding. The amide bond in 2-{[1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide can participate in hydrogen bonding networks, thereby influencing the compound's binding affinity and selectivity. This feature has been exploited in the design of drugs targeting various diseases, including neurological disorders and chronic inflammatory conditions.

In light of these structural features, researchers have been investigating the potential therapeutic applications of this compound. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathogenesis. For instance, its sulfanyl group could interact with cysteine residues in target proteins, leading to modulation of their activity. This mechanism has been observed in several pharmacological contexts, where sulfanyl-containing compounds have shown promise as inhibitors or modulators.

The 4-methylphenyl group at the N-terminal position may further enhance the compound's pharmacological properties by influencing its metabolic stability and distribution profile. Methyl substitution on aromatic rings is commonly employed to improve bioavailability and reduce susceptibility to enzymatic degradation. This feature makes 2-{[1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide a promising candidate for further development as a therapeutic agent.

Furthermore, recent research has highlighted the importance of fluorine substitution in enhancing drug-like properties such as lipophilicity and metabolic stability. The presence of a fluorine atom at the 4-position of the phenyl ring in this compound is likely to contribute to these properties, making it more suitable for oral administration and prolonged circulation within the body.

The combination of these structural features makes 2-{[1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide a versatile molecule with potential applications across multiple therapeutic areas. Its ability to interact with various biological targets through multiple functional groups suggests that it may be developed into a broad-spectrum therapeutic agent or used as a lead compound for further derivatization.

In conclusion, the compound identified by CAS number 1206994-48-0 represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. The detailed analysis of its molecular composition provides valuable insights into its pharmacological profile and potential therapeutic applications. As research continues to uncover new mechanisms of disease pathogenesis and develop innovative drug discovery strategies, compounds like this one will play an increasingly important role in addressing unmet medical needs.